Cas no 770746-03-7 (Benzoic acid, 4-[(4-methoxybenzo[b]thien-3-yl)ethynyl]-)

• Product Name: Benzoic acid, 4-[(4-methoxybenzo[b]thien-3-yl)ethynyl]-
• CAS No: 770746-03-7
• MF: C₁₈H₁₂O₃S
• MW: 308.351083755493
• CID: 1786545
• Update Time: 2024-11-26

Benzoic acid, 4-[(4-methoxybenzo[b]thien-3-yl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-methoxybenzo[b]thien-3-yl)ethynyl]-
• Benzoic acid, 4-[2-(4-methoxybenzo[b]thien-3-yl)ethynyl]-

• Inchi： 1S/C18H12O3S/c1-21-15-3-2-4-16-17(15)14(11-22-16)10-7-12-5-8-13(9-6-12)18(19)20/h2-6,8-9,11H,1H3,(H,19,20)
• InChI Key： GMNXZSSGEWZSPL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C#CC2=CSC3=CC=CC(OC)=C32)C=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 531.5±40.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)